![molecular formula C14H14N4OS B3126990 N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide CAS No. 338396-05-7](/img/structure/B3126990.png)
N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide
Overview
Description
N-isnicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide, also known as NISE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. NISE is a hydrazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, the synthesis of this compound can be challenging and may require specialized equipment and expertise. Additionally, the effects of this compound may vary depending on the specific cell lines or animal models used in experiments.
Future Directions
There are several potential future directions for the study of N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide. One direction is to further investigate the mechanism of action of this compound and its effects on various signaling pathways. Another direction is to explore the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, the development of more efficient synthesis methods for this compound could facilitate further research and potential clinical applications.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. The synthesis method of this compound has been achieved using various methods, and its mechanism of action has been studied extensively. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects, and has several advantages for lab experiments. There are several potential future directions for the study of this compound, including further investigation of its mechanism of action and potential therapeutic applications.
Scientific Research Applications
N'-isonicotinoyl-2-(phenylsulfanyl)ethanehydrazonamide has been studied for its potential therapeutic properties, including its anti-inflammatory, anti-cancer, and anti-microbial effects. In vitro studies have shown that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been studied for its potential as an anti-microbial agent, with promising results against various bacterial strains.
properties
IUPAC Name |
N-[(Z)-(1-amino-2-phenylsulfanylethylidene)amino]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4OS/c15-13(10-20-12-4-2-1-3-5-12)17-18-14(19)11-6-8-16-9-7-11/h1-9H,10H2,(H2,15,17)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STEUTWNVMIULPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC(=NNC(=O)C2=CC=NC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)SC/C(=N/NC(=O)C2=CC=NC=C2)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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